molecular formula C17H24O3 B8471867 4-(9-Decenyloxy)benzoic acid CAS No. 115595-31-8

4-(9-Decenyloxy)benzoic acid

Cat. No.: B8471867
CAS No.: 115595-31-8
M. Wt: 276.4 g/mol
InChI Key: GVRFHEQRUXQBQL-UHFFFAOYSA-N
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Description

4-(9-Decenyloxy)benzoic acid is a useful research compound. Its molecular formula is C17H24O3 and its molecular weight is 276.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

115595-31-8

Molecular Formula

C17H24O3

Molecular Weight

276.4 g/mol

IUPAC Name

4-dec-9-enoxybenzoic acid

InChI

InChI=1S/C17H24O3/c1-2-3-4-5-6-7-8-9-14-20-16-12-10-15(11-13-16)17(18)19/h2,10-13H,1,3-9,14H2,(H,18,19)

InChI Key

GVRFHEQRUXQBQL-UHFFFAOYSA-N

Canonical SMILES

C=CCCCCCCCCOC1=CC=C(C=C1)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 17 g of methyl 4-(9-decenyloxy)benzoate. 17 g of potassium hydroxide, 20 ml of water and 200 ml of methanol was heated to 75° C. on an oil bath for 4 hours. The cooled mixture was treated with 100 ml of ice-cold 3N hydrochloric acid and the liberated acid was taken up in 150 ml of diethyl ether. The separated aqueous phase was back-extracted twice with 100 ml of diethyl ether each time. The combined organic phases were washed with 50 ml of 2N sodium carbonate solution and several times with water, dried over magnesium sulphate and concentrated. Recrystallization of the crude product obtained from ethanol gave 7 g of 4-(9-decenyloxy)benzoic acid, m.p. (C-SC) 77° C., phase transition (SC -N) 116° C., cl.p. (N-I) 137° C.
Name
methyl 4-(9-decenyloxy)benzoate
Quantity
17 g
Type
reactant
Reaction Step One
Quantity
17 g
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
100 mL
Type
reactant
Reaction Step Three
Quantity
150 mL
Type
solvent
Reaction Step Four

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